Cas no 97417-02-2 (1,2-Propanediol,3-[1-(hydroxymethyl)-2-(2-propen-1-yloxy)ethoxy]-)

• Product name: 1,2-Propanediol,3-[1-(hydroxymethyl)-2-(2-propen-1-yloxy)ethoxy]-
• CAS No: 97417-02-2
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 804276
• PubChem ID: 44153136

1,2-Propanediol,3-[1-(hydroxymethyl)-2-(2-propen-1-yloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[1-(hydroxymethyl)-2-(2-propen-1-yloxy)ethoxy]-
• 3-(3-hydroxy-1-prop-2-enoxypropoxy)propane-1,2-diol
• 3-[1-[(allyloxy)-2-hydroxymethyl]ethoxy]propane-1,2-diol
• 3-{3-Hydroxy-1-[(prop-2-en-1-yl)oxy]propoxy}propane-1,2-diol
• 97417-02-2
• 3-(1-((Allyloxy)-2-hydroxymethyl)ethoxy)propane-1,2-diol
• DTXSID80913922
• EINECS 306-851-7

• Inchi： InChI=1S/C9H18O5/c1-2-5-13-9(3-4-10)14-7-8(12)6-11/h2,8-12H,1,3-7H2
• InChI Key： MXMIROSADFKWTA-UHFFFAOYSA-N
• SMILES： C=CCOC(CCO)OCC(CO)O

Computed Properties

• Exact Mass: 206.115424
• Monoisotopic Mass: 206.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Tautomer Count: nothing
• Topological Polar Surface Area: 79.2
• Surface Charge: 0

Experimental Properties

• Density: 1.155
• Boiling Point: 361.6°Cat760mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.487